N-ethyl-N-phenyl-2-(2-thienyl)acetamide

• IUPAC Name: N-ethyl-N-phenyl-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H15NOS/c1-2-15(12-7-4-3-5-8-12)14(16)11-13-9-6-10-17-13/h3-10H,2,11H2,1H3
• InChI Key: XPZWHCZIVIINJB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CC2=CC=CS2
• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol

Description

N-ethyl-N-phenyl-2-(2-thienyl)acetamide, also known as etizolam, is a thienodiazepine derivative that has gained popularity as a research chemical due to its unique properties. Etizolam is structurally similar to benzodiazepines, but it has a thienodiazepine ring instead of a benzene ring. Etizolam has been studied extensively for its potential use in treating anxiety, insomnia, and other conditions.

Mechanism of Action

Etizolam works by binding to the benzodiazepine site of the gamma-aminobutyric acid (GABA) receptor, which enhances the inhibitory effect of GABA on the central nervous system. This leads to a decrease in neuronal excitability, resulting in anxiolytic, sedative, hypnotic, and muscle relaxant effects. The mechanism of action of N-ethyl-N-phenyl-2-(2-thienyl)acetamide is similar to that of benzodiazepines, but it has a faster onset of action and shorter duration of action.
Biochemical and Physiological Effects:
Etizolam has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in neuronal excitability. It also increases the levels of dopamine and serotonin, which are neurotransmitters that play a role in mood regulation. Etizolam has been found to cause a decrease in heart rate, blood pressure, and respiratory rate, which can lead to sedation and relaxation.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages as a research chemical. It has a well-established synthesis method, and it is readily available for purchase. It has been studied extensively, and its mechanism of action is well-understood. However, there are also limitations to its use in lab experiments. Etizolam is a controlled substance in some countries, which can make it difficult to obtain. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-ethyl-N-phenyl-2-(2-thienyl)acetamide. One area of interest is its potential use in treating anxiety, insomnia, and other conditions. Further research is needed to determine its effectiveness and safety in these applications. Another area of interest is its potential use in treating alcohol withdrawal syndrome and other neurological disorders. Etizolam has shown promise in these areas, but more research is needed to determine its effectiveness and safety. Additionally, further research is needed to study the long-term effects of N-ethyl-N-phenyl-2-(2-thienyl)acetamide and its potential for abuse.

Synthesis Methods

Etizolam can be synthesized by reacting 2-(2-thienyl)acetic acid with ethylamine and phenyl magnesium bromide in the presence of a catalyst. The resulting product is then purified and crystallized to obtain pure N-ethyl-N-phenyl-2-(2-thienyl)acetamide. The synthesis method for N-ethyl-N-phenyl-2-(2-thienyl)acetamide is well-established, and it has been used in numerous studies.

Scientific Research Applications

Etizolam has been studied extensively for its potential use in treating anxiety, insomnia, and other conditions. It has been found to have anxiolytic, sedative, hypnotic, and muscle relaxant properties. Etizolam has also been studied for its potential use in treating alcohol withdrawal syndrome, epilepsy, and other neurological disorders. It has shown promise as a potential treatment for these conditions, but further research is needed to determine its effectiveness and safety.